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Compound of Interest

Compound Name: (S)-(Tetrahydrofuran-3-yl)methanol

Cat. No.: B598496 Get Quote

The responsible management of chemical reagents is a cornerstone of modern scientific

research. This guide provides a comprehensive, step-by-step protocol for the proper disposal

of (S)-(Tetrahydrofuran-3-yl)methanol, a crucial process for ensuring laboratory safety and

environmental stewardship. Adherence to these procedures is not merely a matter of regulatory

compliance but a fundamental aspect of professional scientific practice.

Hazard Identification and Risk Assessment
A thorough understanding of the inherent hazards of (S)-(Tetrahydrofuran-3-yl)methanol is
the critical first step in its safe management. While a specific Safety Data Sheet (SDS) for the

(S)-enantiomer is not readily available in the search results, data for the closely related

compound, Tetrahydrofuran (THF), and other similar cyclic ethers provide essential guidance.

Tetrahydrofuran is classified as a highly flammable liquid and vapor, can be harmful if

swallowed, causes serious eye irritation, and may cause respiratory irritation or drowsiness. A

crucial characteristic of THF and other cyclic ethers is their potential to form explosive

peroxides upon exposure to air and light.[1][2]

Key Hazard Information Summary
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Hazard Classification GHS Code/Description Primary Risk

Flammable Liquid
H225/H226 (Flammable liquid

and vapor)

High risk of ignition from

sparks, open flames, or hot

surfaces.[3]

Acute Toxicity (Oral) H302 (Harmful if swallowed)
Ingestion can lead to adverse

health effects.[3]

Eye Irritation
H319 (Causes serious eye

irritation)

Direct contact can cause

significant eye damage.[3]

Peroxide Formation
Potential to form explosive

peroxides

Risk of explosion, especially

upon concentration or heating.

[1][2][4]

Pre-Disposal Preparations: Ensuring a Safe
Environment
Before initiating any disposal procedures, it is imperative to establish a safe working

environment. This involves a combination of appropriate engineering controls, personal

protective equipment, and clear procedural planning.

Personal Protective Equipment (PPE):

Eye Protection: ANSI/ISEA Z87.1 approved safety glasses with side-shields or chemical

splash goggles are mandatory to protect against splashes.[1]

Hand Protection: Chemically resistant gloves are essential. Given that THF can permeate

standard nitrile gloves quickly, consider using thicker gloves or double-gloving.[1] Always

inspect gloves for any signs of degradation before use and change them immediately if

contaminated.[1]

Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe shoes are

required to prevent skin contact.

Engineering Controls:
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All handling and preparation for disposal of (S)-(Tetrahydrofuran-3-yl)methanol must be

conducted within a certified chemical fume hood to minimize the inhalation of vapors.[5]

Ensure that an operational safety shower and eyewash station are readily accessible.

Keep a Class B fire extinguisher suitable for flammable liquids nearby.

Step-by-Step Disposal Protocol
The disposal of (S)-(Tetrahydrofuran-3-yl)methanol must be managed as hazardous waste.

[1][6] It is illegal and unsafe to dispose of this chemical down the drain or in regular trash.[1][4]

Step 1: Waste Segregation and Collection

Do not mix (S)-(Tetrahydrofuran-3-yl)methanol with other waste streams, particularly

incompatible chemicals like strong oxidizing agents, acids, or bases.[1][7]

Collect the waste in a designated, properly labeled hazardous waste container. The

container must be made of a material compatible with the chemical, such as glass or a

suitable plastic, and must have a secure, leak-proof lid.[7][8][9]

It is often best to use the original container for waste accumulation if it is in good condition.[9]

Step 2: Labeling the Waste Container

The waste container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "(S)-(Tetrahydrofuran-3-yl)methanol," and a clear indication of the

associated hazards (e.g., "Flammable," "Irritant").[8]

Maintain an accurate log of the amount of waste added to the container.

Step 3: Storage of Hazardous Waste

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[9][10] This area should be under the direct control of laboratory personnel and

away from sources of ignition, heat, and direct sunlight.[7][8]
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The SAA must be in a well-ventilated area and should have secondary containment to

prevent the spread of any potential spills.[8]

According to EPA regulations, hazardous waste can be accumulated in an SAA for up to one

year for partially filled containers, but full containers must be removed within three days.[9]

Step 4: Arranging for Professional Disposal

Disposal of the hazardous waste must be handled by a licensed hazardous waste disposal

company.[11] Your institution's Environmental Health and Safety (EHS) office will have

established procedures for the pickup and disposal of chemical waste.

Provide the EHS office or the waste disposal company with a complete and accurate

description of the waste.

Decision Workflow for Disposal
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Start: (S)-(Tetrahydrofuran-3-yl)methanol Waste Generated

Is the waste container compatible and properly labeled?

Obtain and label a proper hazardous waste container.

No

Collect waste in the designated container in a fume hood.

Yes

Is the container full?

Seal the container and store in the Satellite Accumulation Area (SAA).

No

Contact EHS for waste pickup within 3 days.

Yes

Continue to store securely in SAA. Inspect weekly. End: Waste properly disposed of by licensed professionals.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (S)-(Tetrahydrofuran-3-yl)methanol.

Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial.
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Spill: For small spills within a chemical fume hood, absorb the material with a non-

combustible absorbent (such as sand or vermiculite).[3] Collect the contaminated absorbent

material and place it in a sealed container for disposal as hazardous waste. For larger spills,

evacuate the area and contact your institution's EHS department immediately.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact: Remove all contaminated clothing and wash the affected skin area with soap

and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.

By adhering to these rigorous safety and disposal protocols, researchers and scientists can

ensure a safe laboratory environment and protect the broader community and ecosystem from

the potential hazards of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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